17|A-Acetoxy-2|A-bromo-5|A-androstanone

• IUPAC Name: [(2R,5S,8R,9S,10S,13S,14S,17R)-2-bromo-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl] acetate
• InChI: InChI=1S/C21H31BrO3/c1-12(23)25-19-7-6-15-14-5-4-13-10-18(24)17(22)11-21(13,3)16(14)8-9-20(15,19)2/h13-17,19H,4-11H2,1-3H3/t13-,14-,15-,16-,17+,19+,20-,21-/m0/s1
• InChI Key: KIYCCKUSMYHYMN-PMFAJICFSA-N
• Canonical SMILES: CC(=O)OC1CCC2C1(CCC3C2CCC4C3(CC(C(=O)C4)Br)C)C
• Isomeric SMILES: CC(=O)O[C@@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(C[C@H](C(=O)C4)Br)C)C
• Molecular Formula: C21H31BrO3
• DSSTOX Substance ID: DTXSID20746918
• Molecular Weight: 411.4 g/mol
• CAS RN: 6173-35-9

Description

17α-Acetoxy-2α-bromo-5α-androstanone (17-Br-A) is a synthetic steroid hormone analog of 5α-dihydrotestosterone (DHT). It is a member of the androstane class of steroids and has been used in scientific research to study the effects of DHT on the body. 17-Br-A has been used to study the effects of DHT on the brain, reproductive organs, and other tissues.

Scientific Research Applications

Synthesis and Crystal Structure Analysis

The synthesis of related compounds to 17|A-Acetoxy-2|A-bromo-5|A-androstanone has been an area of interest. For instance, the steroid 3β-acetoxy-5α-bromo-6β-hydroxyandrostan-17-one was synthesized and characterized by various techniques including FT-IR, 1H-NMR, EI-MS, and ESI-HRMS. Its crystal structure was determined, showing the molecule's conformation and intermolecular interactions which form a three-dimensional network. This research contributes to the understanding of the structural aspects of similar steroids (Zhang, Xu, & Hu, 2010).

Derivative Synthesis and Transformations

Derivatives of 17|A-Acetoxy-2|A-bromo-5|A-androstanone have been synthesized, contributing to the field of organic chemistry. For example, the conversion of 3α-Acetoxy-16α-bromo-5α-androstan-17-one into various derivatives highlights the versatility of these compounds in chemical synthesis and the potential to create novel molecules with specific properties (Matsui & Kinuyama, 1976).

Inhibition of 17β-Hydroxysteroid Dehydrogenases

A study on the synthesis of androstane derivatives, including those related to 17|A-Acetoxy-2|A-bromo-5|A-androstanone, showed their potential as inhibitors of 17β-hydroxysteroid dehydrogenases. These compounds could be significant in the development of therapeutic agents for conditions like prostate cancer, given their inhibition of specific enzymes without producing androgenic activity (Djigoué, Ngatcha, Roy, & Poirier, 2013).

Chemical Properties and Spectral Data Analysis

The study of steroidal compounds similar to 17|A-Acetoxy-2|A-bromo-5|A-androstanone involves examining their chemical properties and spectral data. Research in this area contributes to the broader understanding of steroidal chemistry and can aid in the development of new synthetic methods and compounds (Nikolaropoulos & Catsoulacos, 1988).